Cas no 61712-43-4 (Benzoxazole, 5-bromo-2-(3-bromophenyl)-)

Benzoxazole, 5-bromo-2-(3-bromophenyl)- structure
61712-43-4 structure
Product Name:Benzoxazole, 5-bromo-2-(3-bromophenyl)-
CAS No:61712-43-4
MF:C13H7Br2NO
MW:353.008781671524
CID:468952
PubChem ID:12306349
Update Time:2025-04-19

Benzoxazole, 5-bromo-2-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 5-bromo-2-(3-bromophenyl)-
    • 5-bromo-2-(3-bromophenyl)-1,3-benzoxazole
    • DTXSID40486768
    • AGN-PC-0NIH9T
    • 61712-43-4
    • Inchi: 1S/C13H7Br2NO/c14-9-3-1-2-8(6-9)13-16-11-7-10(15)4-5-12(11)17-13/h1-7H
    • InChI Key: CTFFDENAKUTIRA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)N=C(C1C=CC=C(C=1)Br)O2

Computed Properties

  • Exact Mass: 350.88941
  • Monoisotopic Mass: 350.88944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
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